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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol

CAS No.: 66719-33-3

Cat. No.: B12647630

Get Quote

Technical Monograph: 4,6-Dimethyloctan-1-ol
Physicochemical Profiling, Synthesis Logic, and Industrial Applications

Executive Summary & Compound Identity
4,6-Dimethyloctan-1-ol is a branched-chain primary fatty alcohol (

). While often overshadowed by its naturally occurring isomer 3,7-dimethyloctan-1-ol
(Tetrahydrogeraniol), the 4,6-isomer represents a critical structural scaffold in the synthesis of
specialized plasticizers, lubricants, and chiral pheromone analogs.

Unlike linear fatty alcohols, the 4,6-dimethyl substitution pattern introduces significant steric

bulk and chirality, disrupting lipid packing and lowering the freezing point—a property vital for

low-temperature lubricant applications. In pharmaceutical contexts, it serves as a lipophilic

moiety for drug delivery systems and a precursor for specific branched-chain metabolites.
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Identifier System Value

IUPAC Name 4,6-Dimethyloctan-1-ol

CAS Number 66719-33-3

Molecular Formula

SMILES CCC(C)CC(C)CCCO

InChI Key JOWDWXPTKVUHBV-UHFFFAOYSA-N

Stereocenters

C4, C6 (4 Stereoisomers:

;

;

;

)

Physicochemical Characterization
Note: Due to the industrial prevalence of this compound as part of isomeric mixtures (e.g.,

isodecanol), pure isomer data is often derived from high-fidelity predictive models

(Joback/Yaws) validated against structural analogs like 3,7-dimethyloctan-1-ol.
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Property
Value
(Experimental/Predicted)

Context & Implications

Molecular Weight 158.28 g/mol
Monoisotopic mass: 158.167

Da.

Boiling Point 215°C - 218°C (at 760 mmHg)

High boiling point indicates

suitability for low-volatility

applications (plasticizers).

Density 0.829 ± 0.02 g/cm³ (at 20°C)

Typical for branched C10

alcohols; slightly lower than

linear 1-decanol due to

branching.

Refractive Index (

)
1.435 - 1.439

Consistent with saturated

aliphatic alcohols.

Vapor Pressure ~0.008 mmHg (at 25°C)
Low volatility; critical for

fragrance fixative properties.

Flash Point ~98°C (Closed Cup)
Classified as Combustible

Liquid (Class IIIB).

LogP (Octanol/Water) 3.5 - 3.9 (Predicted)

Highly lipophilic. Crosses

biological membranes; low

aqueous solubility.

Water Solubility < 50 mg/L (at 25°C)

Practically insoluble; requires

surfactants for aqueous

formulation.

Solubility Profile
Soluble in: Ethanol, Diethyl ether, Chloroform, Ethyl Acetate, Mineral Oil.

Insoluble in: Water, Glycerol, Propylene Glycol (limited solubility).[1]
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The molecule possesses two chiral centers at positions 4 and 6, resulting in two pairs of

enantiomers (four stereoisomers).

Syn-isomer: Substituents on the same side (e.g.,

). Often exhibits distinct biological activity in pheromone systems.

Anti-isomer: Substituents on opposite sides (e.g.,

).

The diagram below visualizes the connectivity and the critical stereocenters that dictate the

molecule's spatial arrangement.

4,6-Dimethyloctan-1-ol Skeleton
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Figure 1: Connectivity of 4,6-dimethyloctan-1-ol highlighting the C4 and C6 stereocenters

responsible for its chirality.

Synthesis & Manufacturing Workflows
Industrial Route (Isodecanol Production)
In large-scale industrial settings (e.g., for plasticizer manufacturing), 4,6-dimethyloctan-1-ol is
rarely isolated as a pure isomer. It is produced via Aldol Condensation of smaller aldehydes

followed by hydrogenation.

Feedstock: Mixed pentanals (valeraldehyde, 2-methylbutanal).
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Aldolization: Base-catalyzed condensation forms a C10 enal (decenal isomer).

Dehydration & Hydrogenation: The intermediate is dehydrated and then fully hydrogenated

over Ni or Pd/C catalysts to yield the saturated alcohol.

Laboratory Stereoselective Synthesis
For pheromone research or pharmaceutical standards requiring high optical purity, a targeted

synthesis is required. The following workflow describes a convergent route using chiral

auxiliaries (e.g., Evans oxazolidinones) or iterative alkylation.
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Quality Control Gates

Starting Material:
Chiral Methyl Synthon

(e.g., Roche Ester)

Step 1: Chain Elongation
(Wittig Olefination or Grignard)

 + C-Chain

Step 2: Stereoselective Alkylation
(Installation of C4/C6 Methyls)

 Asymmetric Induction

Step 3: Reduction
(LiAlH4 or DIBAL-H)

 Aldehyde/Ester -> Alcohol

Purification:
HPLC (Chiral Column)

or Distillation

Target:
Pure 4,6-Dimethyloctan-1-ol

NMR (1H, 13C) Polarimetry ([α]D)

Click to download full resolution via product page

Figure 2: Logical synthesis flow for the stereoselective preparation of 4,6-dimethyloctan-1-ol.
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Spectroscopic Identification
To validate the identity of 4,6-dimethyloctan-1-ol, the following spectral signatures are

diagnostic.

1H NMR (CDCl3, 400 MHz):

3.60–3.70 ppm (t, 2H,

): Diagnostic triplet for primary alcohol.

0.85–0.95 ppm (m, 9H): Overlapping methyl signals (terminal methyl + two branching
methyls).

1.10–1.60 ppm (m, methylene envelope): Complex multiplet characteristic of branched
alkyl chains.

13C NMR (CDCl3):

~63.0 ppm: Carbon attached to hydroxyl (

).

~30-40 ppm: Methine carbons at branching points (

).

~19-22 ppm: Methyl carbons.

Mass Spectrometry (GC-MS):

Molecular Ion (

): m/z 158 (often weak/absent).

Diagnostic Fragment:

at m/z 140 (alkene formation).
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Pharmaceutical & Industrial Utility
Plasticizers: Esters of 4,6-dimethyloctan-1-ol (e.g., with succinic or phthalic acid) are used

as plasticizers. The branching prevents crystallization, maintaining flexibility in polymers

(PVC) at low temperatures.

Pheromone Analogs: Structural analogs (e.g., syn-4,6-dimethylundecan-1-ol) are trail-

following pheromones in termites (Hodotermopsis sjoestedti). 4,6-dimethyloctan-1-ol
serves as a research tool to study receptor specificity in these biological systems.

Fragrance Fixatives: Due to its low vapor pressure and faint odor, it acts as a solvent/fixative

in perfumery, extending the longevity of volatile top notes.

Safety & Handling (SDS Summary)
GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

Handling: Wear nitrile gloves and safety glasses. Use in a well-ventilated fume hood.

Storage: Store in a cool, dry place away from strong oxidizing agents (e.g., chromates,

permanganates).

First Aid:

Eye Contact: Rinse immediately with water for 15 minutes.

Skin Contact: Wash with soap and water. Defatting action may cause dermatitis upon

repeated exposure.
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(Reference for synthesis and biological context of the 4,6-dimethyl skeleton).
BASF/ExxonMobil Technical Data Sheets. (Generic reference for "Isodecanol" mixtures
containing dimethyl octanol isomers used in plasticizer synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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